4-chloro-N-(5-chloro-2-methylphenyl)benzamide
Overview
Description
4-chloro-N-(5-chloro-2-methylphenyl)benzamide is a chemical compound with potential applications in various fields of chemistry and pharmacology. Its structure and properties suggest potential uses in drug development and material science, emphasizing the importance of its synthesis, structural analysis, and property evaluation.
Synthesis Analysis
The synthesis of benzamide derivatives, including compounds similar to this compound, often involves reactions such as the Staudinger reaction, ketene-imine cycloaddition, and others. For example, ultrasound-assisted synthesis has been explored for creating benzamide scaffolds with significant yields, highlighting the importance of green chemistry approaches in synthesizing complex molecules (Nimbalkar et al., 2018).
Molecular Structure Analysis
Crystal structure analysis and density functional theory (DFT) calculations are commonly used to elucidate the molecular structure of benzamides. These analyses provide insights into the optimized geometrical structure, vibrational frequencies, and electronic properties of such compounds (Demir et al., 2016).
Chemical Reactions and Properties
The chemical reactivity and interaction potential of benzamide derivatives are often explored through molecular docking studies and theoretical evaluations, such as absorption, distribution, metabolism, excretion, and toxicity (ADMET) properties. These studies help in understanding the biological activity and safety profile of these compounds (Nimbalkar et al., 2018).
Physical Properties Analysis
The physical properties, including melting points, solubility, and crystal structure, are determined through experimental methods like X-ray diffraction and are crucial for understanding the compound's behavior in various conditions (Gowda et al., 2007).
Mechanism of Action
Target of Action
Similar compounds have been known to interact with various enzymes and receptors in the body .
Mode of Action
It’s known that the compound can undergo reactions at the benzylic position, which involves free radical bromination, nucleophilic substitution, and oxidation .
Biochemical Pathways
Similar compounds have been involved in various biochemical pathways, including those related to inflammation and cellular damage .
Pharmacokinetics
The compound’s molecular weight and structure suggest that it may have good bioavailability .
Result of Action
Similar compounds have been known to cause various cellular changes, including the formation of inflammasomes in the heart during acute myocardial infarction .
Safety and Hazards
Future Directions
properties
IUPAC Name |
4-chloro-N-(5-chloro-2-methylphenyl)benzamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H11Cl2NO/c1-9-2-5-12(16)8-13(9)17-14(18)10-3-6-11(15)7-4-10/h2-8H,1H3,(H,17,18) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IXJXJUIAYRCMDU-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(C=C1)Cl)NC(=O)C2=CC=C(C=C2)Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H11Cl2NO | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
280.1 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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